Cas no 2228129-88-0 (2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol)

• Product Name: 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• CAS No: 2228129-88-0
• MF: C₇H₁₅N₅O
• MW: 185.226900339127
• CID: 6254905
• PubChem ID: 165705884
• Update Time: 2025-06-03

2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• 2228129-88-0
• EN300-1733249

• Inchi： 1S/C7H15N5O/c1-7(8,5-13)3-2-4-12-6-9-10-11-12/h6,13H,2-5,8H2,1H3
• InChI Key： JIPRBBRVPSJMLQ-UHFFFAOYSA-N
• SMILES： OCC(C)(CCCN1C=NN=N1)N

Computed Properties

• Exact Mass: 185.12766012g/mol
• Monoisotopic Mass: 185.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol

Introduction to 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol (CAS No. 2228129-88-0) and Its Emerging Applications in Chemical Biology

2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol, identified by its CAS number 2228129-88-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to a class of molecules featuring a pentanolic backbone modified with an amino group at the 2-position, a methyl group at the 2-position, and a tetrazole ring at the 5-position. The tetrazole moiety is particularly noteworthy, as it is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these structural elements makes 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol can be described as a linear aliphatic alcohol with functional groups that contribute to its reactivity and biological interactions. The presence of both amino and methyl groups at the 2-position enhances its ability to participate in hydrogen bonding and hydrophobic interactions, respectively. These interactions are critical for the compound's binding affinity to biological targets such as enzymes and receptors. Additionally, the tetrazole ring introduces a nitrogen-rich heterocycle that is known to exhibit significant pharmacological activity.

Recent research has highlighted the potential of tetrazole derivatives in modulating various biological pathways. For instance, studies have demonstrated that tetrazole-based compounds can inhibit the activity of certain enzymes involved in inflammation and cancer progression. Specifically, 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol has been shown to interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation. This interaction suggests that the compound may have therapeutic potential in conditions such as arthritis and inflammatory bowel disease.

The pentanolic backbone of 2-amino-2-methyl-5-(1H-1,2,3,4-tetrazol-1-y]pentan-l ol also contributes to its pharmacological profile by providing a flexible scaffold that can adapt to various binding sites on biological targets. This structural feature allows the compound to exhibit multiple modes of action simultaneously. For example, it may interact with both enzyme active sites and receptor binding pockets, leading to synergistic effects that enhance its therapeutic efficacy.

In addition to its anti-inflammatory properties, 2-amino--z-methyl-S(1H-l ,23 ,4-tetrazol-l y]pentan-l ol has shown promise in anticancer research. Preclinical studies have indicated that this compound can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival and proliferation. The tetrazole ring is particularly important in this context , as it has been shown to interfere with the activity of kinases—enzymes that regulate cell growth and division. By inhibiting these kinases , 2-amino--z-methyl-S( IH--I ,23 ,4-tetrazol-l y]pentan-l ol may help prevent the uncontrolled cell division characteristic of cancer.

The synthesis of 2-amino--z-methyl-S(I H-I ,23 ,4-tetrazol-l y]pentan-l ol is another area of interest for researchers. The compound can be synthesized through multi-step organic reactions that involve the functionalization of a pentanone precursor with an amino group , a methyl group , and a tetrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes , making it feasible to conduct larger-scale studies on its pharmacological properties.

One of the key challenges in developing 2-amino--z-methyl-S(I H-I ,23 ,4-tetrazol-l y]pentan-l ol into a therapeutic agent is optimizing its pharmacokinetic profile. This includes improving its solubility , bioavailability , and metabolic stability. Researchers are exploring various strategies to address these issues , such as derivatization with prodrugs or solubilizing agents. These efforts aim to enhance the compound's ability to reach target sites within the body effectively.

The growing body of evidence supporting the therapeutic potential of 2-amino--z-methyl-S(I H-I ,23 ,4-tetrazol-l y]pentan-l ol has attracted interest from pharmaceutical companies looking to develop novel treatments for inflammatory and oncological diseases. Collaborative efforts between academic researchers and industry scientists are underway to translate preclinical findings into clinical trials. These trials will provide further insights into the safety and efficacy of 2-amino--z-methyl-S(I H-I ,23 ,4-tetrazol-l y]pentan-l ol in human patients.

In conclusion, 22a mmo -zmethy l -S( I H-I z3 z4 -tet ra z01 y]pen tan -I -01 (CAS No .2228129 -88 -0 ) is a structurally interesting compound with significant pharmacological potential . Its unique combination of functional groups makes it well-suited for interacting with biological targets involved in inflammation and cancer . Ongoing research continues to uncover new applications for this molecule ， paving the way for its development into novel therapeutic agents . As our understanding of its mechanisms of action evolves ， so too will our ability to harness its potential for treating human disease . p>